Cas no 1806179-68-9 (5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1806179-68-9
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4911413
• Update Time: 2025-10-29

5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-5-3(1-12)6(14-2-4(5)13)15-7(9,10)11/h2H,13H2
• InChI Key： LJMBSXVFTSOGBF-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C#N)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine

Introduction to 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1806179-68-9)

5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine, identified by its CAS number 1806179-68-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its amino, bromo, cyano, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The significance of 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The presence of multiple functional groups on this compound allows for facile modifications, enabling researchers to tailor its properties for specific applications. For instance, the amino group can serve as a nucleophile in coupling reactions, while the bromo and cyano groups provide handles for further functionalization.

One of the most compelling aspects of this compound is its potential role in drug discovery. Pyridine derivatives have been extensively studied for their pharmacological properties, and modifications at specific positions on the pyridine ring can significantly alter biological activity. The 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine structure combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. This makes it an attractive candidate for developing new therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The trifluoromethoxy group in this molecule is particularly noteworthy, as fluorine atoms can modulate metabolic stability, lipophilicity, and binding interactions with biological targets. Studies have shown that trifluoromethyl groups can improve the pharmacokinetic profiles of drugs by increasing their resistance to enzymatic degradation. Consequently, compounds like 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine are being explored as key intermediates in the synthesis of next-generation pharmaceuticals.

The bromo substituent on the pyridine ring also plays a crucial role in the compound's reactivity and utility. Bromo groups are commonly used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental techniques in organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the molecule, enabling the creation of complex structures with tailored biological activities. The combination of a bromo group with other reactive sites on 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine makes it a valuable scaffold for constructing novel molecules.

In addition to its synthetic utility, 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine has shown promise in several preclinical studies. Researchers have investigated its potential as an intermediate in the development of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The cyano group on the pyridine ring is particularly relevant here, as cyano-substituted compounds have been reported to exhibit potent inhibitory effects on various kinases. Furthermore, the amino group provides an opportunity to link this molecule to other pharmacophores through amide or urea bond formations, further enhancing its therapeutic potential.

The agrochemical industry has also recognized the value of pyridine derivatives like 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine. Pyridine-based compounds are commonly found in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups on this molecule makes it a versatile tool for developing new agrochemicals with improved efficacy and environmental safety. Recent studies have demonstrated that pyridine derivatives can disrupt essential metabolic pathways in pests while minimizing harm to non-target organisms.

The synthesis of 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired structure efficiently. The presence of multiple reactive sites on this compound necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, the synthetic accessibility of 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine has made it a popular choice for researchers working on complex molecular architectures.

The future prospects for 5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine are promising, given its broad applicability across multiple fields. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and material science. Innovations in computational chemistry and high-throughput screening may further accelerate the development of novel derivatives with enhanced properties. The integration of machine learning techniques into molecular design could also streamline the process of identifying optimal modifications for specific applications.

In conclusion,5-Amino-4-bromo-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1806179-68-9) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research efforts continue to expand our understanding of its applications, paving the way for innovative solutions across various industries.